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Compound of Interest

Compound Name: Boc-Orn(2-Cl-Z)-OH

Cat. No.: B557403 Get Quote

Essential Safety and Handling Guide for Boc-
Orn(2-Cl-Z)-OH
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, storage, and disposal of Boc-Orn(2-Cl-Z)-OH.

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Boc-Orn(2-Cl-Z)-OH (CAS 118554-00-0). Adherence to these

guidelines is crucial for ensuring a safe laboratory environment and maintaining the integrity of

your research. While a specific Safety Data Sheet (SDS) for Boc-Orn(2-Cl-Z)-OH is not readily

available, the following guidance is based on information for the closely related compound Boc-

Orn(Z)-OH and general best practices for handling Boc-protected amino acids. The 2-chloro-Z

group may introduce additional hazards, and therefore, a conservative approach to handling is

recommended.

Immediate Safety and Personal Protective
Equipment (PPE)
As a powdered chemical, the primary routes of exposure are inhalation, skin contact, and eye

contact. Based on the GHS classification of similar compounds, Boc-Orn(2-Cl-Z)-OH should

be handled as a substance that may cause skin, eye, and respiratory irritation. The following

personal protective equipment is mandatory:
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Protection Type Specification Purpose

Eye Protection
Chemical safety goggles with

side shields

Protects against airborne

particles and accidental

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Prevents direct skin contact

with the chemical.

Skin and Body Protection
Laboratory coat and long-

sleeved clothing

Minimizes the risk of skin

exposure to the powder.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with a

particulate filter (e.g., N95) is

recommended, especially

when handling the powder

outside of a certified chemical

fume hood.

Avoids inhalation of any

potential airborne dust.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of Boc-Orn(2-Cl-Z)-OH
for easy reference.

Property Value

Physical State White powder.[1]

Molecular Formula C18H25ClN2O6.[2][3]

Molecular Weight 400.85 g/mol .[2][3]

Melting Point 114-118 °C.[1][4]

Storage Temperature 2-8°C, sealed in a dry environment.[1]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict, step-by-step protocol is essential for the safe handling of Boc-Orn(2-Cl-
Z)-OH.

Preparation and Weighing Protocol:
Designate a Work Area: Before handling, designate a specific, clean, and uncluttered work

area, preferably within a chemical fume hood or a powder weighing station to minimize dust

dispersal.

Don PPE: Put on all required PPE in the correct order: lab coat, safety glasses or goggles,

and then gloves. If respiratory protection is needed, ensure it is properly fitted.

Weighing:

Place a clean weigh boat or creased weighing paper on the analytical balance.

Tare the balance to zero.

Carefully transfer the desired amount of Boc-Orn(2-Cl-Z)-OH from the stock container to

the weigh boat using a clean spatula. Avoid pouring directly from the bottle to prevent

spills.

Close the stock container immediately after dispensing to prevent contamination and

accidental spillage.

Transfer:

To transfer the weighed powder to a reaction vessel, gently fold the weigh boat or

weighing paper to create a funnel.

Carefully guide the powder into the vessel. A powder funnel can be used for narrow-

mouthed containers.

First Aid Measures:
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.
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In case of skin contact: Wash off with soap and plenty of water. Remove contaminated

clothing and shoes. Get medical attention if symptoms occur.

In case of inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. Get medical attention.

In case of ingestion: Wash out mouth with water. Do not induce vomiting unless directed to

do so by medical personnel. Get medical attention if symptoms occur.

Disposal Plan
All waste materials should be handled as hazardous chemical waste.

Solid Waste:

Collect any unused Boc-Orn(2-Cl-Z)-OH and any materials used for cleaning up spills

(e.g., absorbent paper, contaminated gloves) in a designated, labeled, and sealed

hazardous waste container.

Liquid Waste:

If Boc-Orn(2-Cl-Z)-OH is dissolved in a solvent, the resulting solution should be collected

in a labeled hazardous waste container for liquid chemical waste.

Disposal Method:

Dispose of all waste in accordance with local, state, and federal regulations. Contact your

institution's environmental health and safety (EHS) office for specific disposal procedures.

Do not dispose of down the drain or in the general trash.
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Preparation Handling Cleanup & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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